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Compound of Interest

Compound Name: Deisopropylatrazine

Cat. No.: B029266

Deisopropylatrazine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deisopropylatrazine (DIA) is a primary degradation product of the widely used herbicide
atrazine. As a significant environmental metabolite, understanding its chemical structure,
properties, and behavior is crucial for assessing its environmental impact and toxicological
significance. This technical guide provides an in-depth overview of deisopropylatrazine,
consolidating key data on its physicochemical properties, toxicological profile, environmental
fate, and analytical methodologies.

Chemical Identity

Deisopropylatrazine is a chloro-s-triazine herbicide metabolite formed by the removal of one
of the isopropyl groups from the parent atrazine molecule.
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Identifier Value

IUPAC Name 6-chloro-N2-ethyl-1,3,5-triazine-2,4-diamine[1]
CAS Number 1007-28-9[1]

PubChem CID 13878[1]

Chemical Formula C5HBCINS[1]

Canonical SMILES CCNC1=NC(=NC(=N1)N)CI[1]

Molecular Weight 173.60 g/mol [1]

Physicochemical Properties

This section summarizes the key physicochemical properties of deisopropylatrazine. These
parameters are essential for predicting its environmental transport and fate.

Property Value Source
Melting Point 177-179 °C [2]
Boiling Point 237.97 °C (rough estimate) [2]
Water Solubility 980 mg/L at 20 °C AERU
pKa 3.85 £ 0.10 (Predicted) [2]
Vapor Pressure 1.56 x 10-® mmHg at 25°C ECHEMI

LogP (Octanol-Water Partition )
o 1.1 (Predicted) [1]
Coefficient)

Toxicological Properties

The toxicological profile of deisopropylatrazine is important for assessing its risk to human
health and the environment. The following table summarizes the available acute toxicity data.
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Test Species Route Value Source
LD50 Male Rat Oral 2290 mg/kg [3]
LD50 Female Rat Oral 810 mg/kg [3]

Environmental Fate and Metabolism

Deisopropylatrazine is a significant metabolite of atrazine in the environment. Its formation
and subsequent degradation are key aspects of the environmental fate of atrazine.

Degradation Pathway

Atrazine undergoes degradation in the environment through various biotic and abiotic
processes, primarily through N-dealkylation and hydroxylation. The removal of one of the
isopropyl groups from atrazine leads to the formation of deisopropylatrazine. Further
degradation can occur, leading to other metabolites.
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Figure 1: Atrazine Degradation Pathway.

Environmental Persistence
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The persistence of deisopropylatrazine in the environment is influenced by factors such as
soil type, moisture, and microbial activity. Its half-life in soil under unsaturated conditions has
been reported to range from 32 to 173 days, increasing with depth.[4] Under saturated soil

conditions, it is less persistent, with a reported half-life of 58 days at a depth of 90-120 cm.[4]

Analytical Methodologies

Accurate and sensitive analytical methods are essential for monitoring deisopropylatrazine in
environmental samples. Several methods have been developed, primarily utilizing
chromatographic techniques coupled with mass spectrometry.

Experimental Protocol: Solid-Phase Extraction and GC-
MS Analysis of Deisopropylatrazine in Water

This section outlines a general experimental protocol for the determination of
deisopropylatrazine in water samples, based on commonly employed techniques.

1. Sample Preparation: Solid-Phase Extraction (SPE)

» Objective: To isolate and concentrate deisopropylatrazine and other triazine metabolites
from a water sample.

o Materials:

o Water sample (e.g., 500 mL)

o

SPE cartridges (e.g., C18 or graphitized carbon black)

[e]

Methanol (for conditioning)

o

Deionized water (for rinsing)

[¢]

Eluting solvent (e.g., ethyl acetate or a mixture of dichloromethane and methanol)

Vacuum manifold

[¢]

e Procedure:
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[e]

Condition the SPE cartridge by passing methanol followed by deionized water through it.

o

Load the water sample onto the conditioned cartridge at a controlled flow rate.

[¢]

Wash the cartridge with deionized water to remove interfering substances.

[¢]

Dry the cartridge thoroughly under vacuum.

[e]

Elute the retained analytes with a small volume of the eluting solvent.

o

Concentrate the eluate to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.
2. Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)
o Objective: To separate, identify, and quantify deisopropylatrazine in the prepared extract.
* Instrumentation:

o Gas chromatograph equipped with a capillary column (e.g., DB-5ms)

o Mass spectrometer (e.g., single quadrupole or ion trap)
o Typical GC Conditions:

o Injector Temperature: 250 °C

o Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at 10
°C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.
e Typical MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV

o Scan Mode: Full scan (e.g., m/z 50-300) or Selected lon Monitoring (SIM) for higher
sensitivity. Characteristic ions for deisopropylatrazine would be monitored.

e Quantification:
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o A calibration curve is generated using standards of known deisopropylatrazine
concentrations.

o The concentration of deisopropylatrazine in the sample is determined by comparing its
peak area to the calibration curve.
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Figure 2: Analytical Workflow for DIA.
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Conclusion

This technical guide provides a consolidated resource for researchers and professionals
working with deisopropylatrazine. The data presented on its chemical and physical properties,
toxicological effects, and environmental behavior are essential for informed risk assessment
and management. The outlined analytical methodologies offer a starting point for the
development and validation of robust monitoring programs. As a prevalent environmental
degradate of atrazine, continued research into the long-term effects and fate of
deisopropylatrazine is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Deisopropylatrazine | C5H8CIN5S | CID 13878 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Atrazine biodegradation to deisopropylatrazine and deethylatrazine in coastal sediments
of different land uses | Environmental Toxicology and Chemistry | Oxford Academic
[academic.oup.com]

» 3. Environmental Project, 944 — Evaluation of Health Hazards by exposure to Triazines and
Degradation Products — 4 Animal toxicity [www?2.mst.dk]

e 4. Persistence and degradation of [14C]atrazine and [14C]deisopropylatrazine as affected by
soil depth and moisture conditions | Environmental Toxicology and Chemistry | Oxford
Academic [academic.oup.com]

 To cite this document: BenchChem. [Deisopropylatrazine chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029266#deisopropylatrazine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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